Cas no 758700-90-2 (2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile)

2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile structure
758700-90-2 structure
Product Name:2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
CAS No:758700-90-2
MF:C23H28N4O5
MW:440.492225646973
CID:5826229
PubChem ID:3817791
Update Time:2023-11-21

2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
    • 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-6-[2-(dimethylamino)ethyl]-5,6-dihydro-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-
    • 2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
    • F1765-0096
    • 2-amino-6-(2-(dimethylamino)ethyl)-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
    • SR-01000115999
    • 758700-90-2
    • 2-AMINO-6-[2-(DIMETHYLAMINO)ETHYL]-7-METHYL-5-OXO-4-(3,4,5-TRIMETHOXYPHENYL)-4H-PYRANO[3,2-C]PYRIDINE-3-CARBONITRILE
    • AKOS016186618
    • SR-01000115999-1
    • AKOS002192881
    • Inchi： 1S/C23H28N4O5/c1-13-9-16-20(23(28)27(13)8-7-26(2)3)19(15(12-24)22(25)32-16)14-10-17(29-4)21(31-6)18(11-14)30-5/h9-11,19H,7-8,25H2,1-6H3
    • InChI Key： KZXNDVNATFVGLH-UHFFFAOYSA-N
    • SMILES： C1(=O)N(CCN(C)C)C(C)=CC2OC(N)=C(C#N)C(C3=CC(OC)=C(OC)C(OC)=C3)C1=2

Computed Properties

  • Exact Mass: 440.20597001g/mol
  • Monoisotopic Mass: 440.20597001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 663.5±55.0 °C(Predicted)
  • pka: 8.95±0.28(Predicted)

2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1765-0096-2μmol
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F1765-0096-5μmol
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
5μl
 $63.0 2023-05-17
Life Chemicals
F1765-0096-10μmol
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
10μl
 $69.0 2023-05-17
Life Chemicals
F1765-0096-20μmol
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
20μl
 $79.0 2023-05-17
Life Chemicals
F1765-0096-1mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F1765-0096-2mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
2mg
 $59.0 2023-05-17
Life Chemicals
F1765-0096-3mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F1765-0096-4mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F1765-0096-5mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F1765-0096-10mg
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
 758700-90-2 90%+
10mg
 $79.0 2023-05-17

2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Related Literature

Related Categories

758700-90-2 (2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.